Cas no 2172220-88-9 (2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• CAS No: 2172220-88-9
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 6324454
• PubChem ID: 165592031
• Update Time: 2025-08-04

2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• EN300-1599322
• 2-{1-[2-(dimethylamino)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid
• 2172220-88-9

• Inchi： 1S/C10H18N4O3/c1-13(2)4-5-14-9(7-17-3)8(11-12-14)6-10(15)16/h4-7H2,1-3H3,(H,15,16)
• InChI Key： KXQIHUMBRJERBG-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid

Compound CAS No 2172220-88-9: A Comprehensive Overview

The compound with CAS No 2172220-88-9, known as 2-{1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising biological properties. Recent studies have highlighted its role in drug discovery and development, particularly in the field of medicinal chemistry.

The chemical structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The triazole ring is further substituted with a dimethylaminoethyl group and a methoxymethyl group, both of which contribute to the molecule's functional diversity. The acetic acid moiety attached to the triazole ring adds to its versatility, making it a valuable building block for synthesizing more complex molecules.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize it using click chemistry principles, which involve the use of azides and alkynes in the presence of copper catalysts. These methods have been optimized to achieve high yields and excellent purity, making the compound accessible for further studies.

In terms of application, this compound has shown potential in several areas. Its triazole ring system is known for its stability and ability to form hydrogen bonds, making it an ideal candidate for drug design. For instance, it has been explored as a component in antiviral agents due to its ability to inhibit viral replication. Additionally, its methoxymethyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The biological activity of this compound has been extensively studied. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. This makes it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its dimethylamino group contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach target sites effectively.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have revealed that it can bind effectively to various protein targets, including enzymes and receptors. These findings have provided valuable insights into its mechanism of action and guided further optimization efforts.

In conclusion, the compound with CAS No 2172220-88-9 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents.